Cas no 118000-42-3 (2-(Chloromethyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine)

• Product Name: 2-(Chloromethyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• CAS No: 118000-42-3
• MF: C₉H₆ClF₃N₂
• MW: 234.605551242828
• MDL: MFCD09995167
• CID: 1027571
• PubChem ID: 14042779
• Update Time: 2025-04-20

2-(Chloromethyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• 2-(CHLOROMETHYL)-6-(TRIFLUOROMETHYL)-IMIDAZO[1,2-A]PYRIDINE
• 2-(3-ISOPROPYLPHENOXY)ANILINE
• IMidazo[1,2-a]pyridine, 2-(chloroMethyl)-6-(trifluoroMethyl)-
• DB-422272
• MFCD09995167
• SCHEMBL8174380
• BD-0721
• 2-(chloromethyl)-6-(trifluoromethyl) imidazo[1,2-a]pyridine
• G62691
• DTXSID80554874
• 118000-42-3
• J-506309
• AKOS005071864
• 2-(chloromethyl)-6-trifluoromethylimidazo[1,2-a]pyridine

• MDL： MFCD09995167
• Inchi： 1S/C9H6ClF3N2/c10-3-7-5-15-4-6(9(11,12)13)1-2-8(15)14-7/h1-2,4-5H,3H2
• InChI Key： WBZFGJBEZDPBRU-UHFFFAOYSA-N
• SMILES： ClCC1=CN2C=C(C(F)(F)F)C=CC2=N1

Computed Properties

• Exact Mass: 234.01700
• Monoisotopic Mass: 234.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Melting Point: 74-75°
• PSA: 17.30000
• LogP: 3.09190

2-(Chloromethyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines